2-Thioxanthine
2-Thioxanthine
Brand Name:
Vulcanchem
CAS No.:
2487-40-3
VCID:
VC0146167
InChI:
InChI=1S/C5H4N4OS/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
SMILES:
C1=NC2=C(N1)C(=O)NC(=S)N2
Molecular Formula:
C5H4N4OS
Molecular Weight:
168.18 g/mol
2-Thioxanthine
CAS No.: 2487-40-3
Reference Standards
VCID: VC0146167
Molecular Formula: C5H4N4OS
Molecular Weight: 168.18 g/mol
| CAS No. | 2487-40-3 |
|---|---|
| Product Name | 2-Thioxanthine |
| Molecular Formula | C5H4N4OS |
| Molecular Weight | 168.18 g/mol |
| IUPAC Name | 2-sulfanylidene-3,7-dihydropurin-6-one |
| Standard InChI | InChI=1S/C5H4N4OS/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11) |
| Standard InChIKey | XNHFAGRBSMMFKL-UHFFFAOYSA-N |
| Isomeric SMILES | C1=NC2=C(N1)C(=O)N=C(N2)S |
| SMILES | C1=NC2=C(N1)C(=O)NC(=S)N2 |
| Canonical SMILES | C1=NC2=C(N1)C(=O)NC(=S)N2 |
| Synonyms | 2-thioxanthene 2-thioxanthine |
| PubChem Compound | 1268185 |
| Last Modified | Nov 11 2021 |
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